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Compound of Interest

Compound Name: But-1-yn-1-yltrimethylsilane

Cat. No.: B1265609 Get Quote

(1-Butynyl)trimethylsilane, with the CAS number 62108-37-6, is an organosilicon compound

utilized as a chemical intermediate in various organic synthesis applications.[1] Its utility in

research and industry, particularly in the synthesis of pharmaceuticals and advanced materials,

stems from its unique chemical structure featuring a trimethylsilyl-protected terminal alkyne.[1]

This guide provides a detailed overview of its physical properties, associated hazards, and

relevant experimental context for researchers, scientists, and drug development professionals.

Physical Properties
The physical characteristics of (1-Butynyl)trimethylsilane are crucial for its proper handling,

storage, and application in experimental settings. A summary of its key physical properties is

presented below.
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Property Value Source

Molecular Formula C₇H₁₄Si [2]

Molecular Weight 126.27 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Boiling Point 115-116 °C [3]

104.5 °C at 760 mmHg [1]

110-115 °C [3]

Density 0.774 ± 0.06 g/cm³ (Predicted) [1][3]

Storage Temperature 2-8°C [3]

IUPAC Name but-1-ynyl(trimethyl)silane [2]

Hazards and Safety Information
Understanding the hazards associated with (1-Butynyl)trimethylsilane is paramount for

ensuring laboratory safety. This compound is classified as a highly flammable liquid and vapor

that can cause skin and serious eye irritation, and may also cause respiratory irritation.[2][4]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapour[2]

Skin

corrosion/irritation

(Category 2)

❗ Warning
H315: Causes skin

irritation[2]

Serious eye

damage/eye irritation

(Category 2A)

❗ Warning
H319: Causes serious

eye irritation[2]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

❗ Warning
H335: May cause

respiratory irritation[2]

Precautionary Statements:

A comprehensive list of precautionary statements provides guidance on the safe handling,

storage, and disposal of (1-Butynyl)trimethylsilane.[3][4]
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Category
Precautionary Statement
Code

Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[4]

P233 Keep container tightly closed.

P240
Ground/bond container and

receiving equipment.

P241
Use explosion-proof electrical/

ventilating/ lighting equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures

against static discharge.

P264
Wash skin thoroughly after

handling.[4]

P280
Wear protective gloves/ eye

protection/ face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P321 Specific treatment (see

supplemental first aid
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instruction on this label).

P332 + P313
If skin irritation occurs: Get

medical advice/ attention.[4]

P337 + P313
If eye irritation persists: Get

medical advice/ attention.[4]

P362
Take off contaminated clothing

and wash before reuse.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403 + P235
Store in a well-ventilated

place. Keep cool.

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

Experimental Protocols
Detailed experimental protocols for the determination of each physical property of (1-

Butynyl)trimethylsilane are not readily available in the public domain. However, a representative

synthetic protocol is described in the literature, which provides insight into its preparation and

purification, from which properties like the boiling point are determined.

Synthesis and Purification of (1-Butynyl)trimethylsilane:

This procedure involves the reaction of 1-butyne with a strong base followed by quenching with

chlorotrimethylsilane.

A solution of 1-butyne in diethyl ether (Et₂O) is cooled to -78 °C.

n-Butyllithium (n-BuLi) in hexane is added dropwise to the cooled solution over a period of

30 minutes to form the lithium acetylide.

The reaction is allowed to proceed for 1 hour at this temperature.
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Chlorotrimethylsilane is then added dropwise to the resulting lithium acetylide solution over

10 minutes.

After the addition is complete, the reaction mixture is allowed to slowly warm to room

temperature and is stirred for an additional 12 hours.

The reaction is quenched with water, and the product is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over sodium sulfate (Na₂SO₄),

and concentrated under reduced pressure.

The crude product is purified by distillation at atmospheric pressure to yield pure (1-

Butynyl)trimethylsilane.[3] The boiling point is typically measured during this distillation step.

Visualizations
To further clarify the information presented, the following diagrams illustrate the synthesis

workflow and the logical relationship of the hazards associated with (1-Butynyl)trimethylsilane.
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Synthesis Workflow

Start: 1-Butyne in Et2O

Cool to -78°C

Add n-BuLi in Hexane
(Deprotonation)

React for 1 hour

Add Chlorotrimethylsilane
(Silylation)

Warm to Room Temperature
and Stir for 12 hours

Quench with Water

Extract with Et2O

Wash with Brine

Dry over Na2SO4

Concentrate

Purify by Distillation

End Product:
(1-Butynyl)trimethylsilane

Click to download full resolution via product page

Caption: Synthesis workflow for (1-Butynyl)trimethylsilane.
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Hazard Relationship

Physical Hazards Health Hazards

(1-Butynyl)trimethylsilane

Highly Flammable Liquid
and Vapor (H225)

is a

Skin Irritation
(H315)

causes

Serious Eye Irritation
(H319)

causes

Respiratory Irritation
(H335)

may cause

Click to download full resolution via product page

Caption: Logical relationship of hazards for (1-Butynyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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